Meteneprost potassium

• IUPAC Name: potassium;(Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-methylidenecyclopentyl]hept-5-enoate
• InChI: InChI=1S/C23H38O4.K/c1-5-6-15-23(3,4)21(25)14-13-19-18(17(2)16-20(19)24)11-9-7-8-10-12-22(26)27;/h7,9,13-14,18-21,24-25H,2,5-6,8,10-12,15-16H2,1,3-4H3,(H,26,27);/q;+1/p-1/b9-7-,14-13+;/t18-,19+,20+,21+;/m0./s1
• InChI Key: AWJFDDHQLBRQDS-PWOMVKEHSA-M
• Canonical SMILES: CCCCC(C)(C)C(C=CC1C(CC(=C)C1CC=CCCCC(=O)[O-])O)O.[K+]
• Isomeric SMILES: CCCCC(C)(C)[C@@H](/C=C/[C@H]1[C@@H](CC(=C)[C@@H]1C/C=C\CCCC(=O)[O-])O)O.[K+]
• Molecular Formula: C23H37KO4
• Molecular Weight: 416.6 g/mol
• CAS RN: 122576-55-0

Description

Meteneprost potassium, also known as MK-2, is a unique potassium salt that has been used in a variety of scientific and medical research applications. It is a synthetic compound with a wide range of biochemical and physiological effects, and is used in a variety of laboratory experiments, including those related to drug delivery and tissue engineering. MK-2 has numerous advantages and limitations that must be considered when using it in a laboratory setting.

Scientific Research Applications

• Medical Use in Cervical Pretreatment : Meteneprost vaginal pessaries have been found valuable for cervical pretreatment before first trimester legal abortion in nulliparae, increasing cervical dilation and reducing postabortal bleeding (Nyholm, Mikkelsen, & Secher, 1988). However, another study evaluated meteneprost potassium as a cervical dilator and softening agent but observed no significant change in cervical dilation (Eder, Chatterjee, & Salvio, 1986).

• Pharmaceutical Applications : Meteneprost vaginal suppositories were found to significantly increase cervical diameter and reduce operative blood loss in first trimester abortion (Somell & Olund, 1986). Also, drug release from these suppositories increases as the melting temperature decreases (Bergren, Battle, Halstead, & Theis, 1989).

• Agricultural Research : Studies have highlighted the critical role of potassium in plant stress response, affecting growth, metabolism, and physiological processes (Wang, Zheng, Shen, & Guo, 2013). Potassium also enhances resistance to diseases, pests, and environmental stresses in plants (Römheld & Kirkby, 2010).

• Chemical and Material Science : Potassium has been used to modify graphene for sensitive and stable sensors for detecting nitrites released from liver cancer and leukemia cells (Li, Kong, Liu, Liang, Xu, & Chen, 2012). Additionally, potassium-assisted thermal reduction of graphene oxide has shown potential for improved electrochemistry in energy storage and electrochemical applications (Eng, Poh, Luxa, Sofer, & Pumera, 2013).

• Environmental and Soil Science : The use of potassium in agriculture for improving crop resistance to stress and enhancing yield has been extensively researched. For instance, potassium foliage application in wheat can affect grain filling under drought stress (Lv, Li, Wen, Liao, & Liu, 2017).

Mechanism of Action

Target of Action

Meteneprost potassium is primarily a cervical dilator . It stimulates uterine contractions and dilates the cervical canal . The primary targets of this compound are the smooth muscle cells in the uterus, which it stimulates to contract .

Mode of Action

The compound interacts with its targets by binding to specific receptors on the uterine smooth muscle cells . This binding triggers a cascade of biochemical events that lead to the contraction of these cells . The result is the dilation of the cervical canal .

Biochemical Pathways

It is known that the compound’s action involves the stimulation of uterine contractions, which suggests that it may influence the pathways related to muscle contraction .

Result of Action

The primary result of this compound’s action is the dilation of the cervical canal . This is achieved through the stimulation of uterine contractions . It’s important to note that this compound showed no significant change in cervical dilation in non-pregnant women .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, obesity was found to be significantly associated with side effects

Biochemical Analysis

Biochemical Properties

Meteneprost potassium interacts with specific biochemical reactions, particularly those involving the contraction of the uterus and dilation of the cervical canal

Cellular Effects

This compound has a significant impact on uterine cells, stimulating contractions and leading to the dilation of the cervical canal

Molecular Mechanism

The molecular mechanism of this compound involves its role as a cervical dilator, stimulating uterine contractions and dilating the cervical canal

Q & A

Q1: What is the purpose of studying meteneprost potassium in the context of this research?

A1: The study investigates the efficacy and safety of this compound for cervical dilation in nonpregnant women. [] This is important because cervical dilation is often necessary for various gynecological procedures, and understanding the effectiveness and potential side effects of different methods is crucial for improving patient care.

Q2: What type of study design was used to evaluate this compound?

A2: While the abstract provided doesn't delve into the specifics of the study design, it mentions the evaluation of "side effects". This suggests a clinical trial format was likely employed to assess the drug's effects in a controlled environment. [] Further details on the study design, patient population, dosage, and specific outcome measures would be needed from the full research paper to gain a comprehensive understanding of the findings.